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Compound of Interest

Compound Name:
2-Fluoro-4-(1,3-oxazol-2-

yl)benzaldehyde

CAS No.: 1909319-04-5

Cat. No.: B2834180

Get Quote

2-Fluoro-4-(1,3-oxazol-2-yl)benzaldehyde is a specialized aromatic aldehyde of significant

interest to researchers in medicinal chemistry and drug discovery. Its unique combination of a

fluorinated benzene ring, a reactive aldehyde group, and an oxazole moiety makes it a

valuable building block for synthesizing complex heterocyclic compounds. However, as with

many novel reagents, comprehensive, publicly available safety data for this specific molecule is

limited.

This guide, therefore, adopts a first-principles, structure-activity relationship approach to

establish a robust framework for its safe handling. By deconstructing the molecule into its core

functional components—a 2-fluorobenzaldehyde and a 4-substituted oxazole—we can infer a

reliable safety profile based on the well-documented hazards of these analogous compounds.

This document is intended for researchers, scientists, and drug development professionals who

will be handling this compound and provides a comprehensive, field-proven methodology for

mitigating risks in a laboratory setting. Every protocol and recommendation herein is designed

as a self-validating system, grounded in established chemical safety principles.
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Hazard Analysis and Inferred Toxicological Profile
Given the absence of a specific Safety Data Sheet (SDS), we have synthesized the hazard

profile from analogous structures. The primary hazards are anticipated to stem from the

combined properties of a flammable, irritating fluorinated aldehyde and a flammable, eye-

damaging heterocyclic oxazole.

Table 1: Inferred Hazard Identification and GHS Classification
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Hazard Class GHS Category
Basis for
Classification

Hazard Statement

Flammable Liquids Category 3

Based on 2-

fluorobenzaldehyde

(flash point 55°C) and

oxazole (flash point

19°C).[1][2][3]

H226: Flammable

liquid and vapour.

Skin

Corrosion/Irritation
Category 2

2-Fluorobenzaldehyde

is a known skin

irritant.[4][5]

H315: Causes skin

irritation.

Serious Eye

Damage/Irritation
Category 1/2A

Oxazole is classified

as causing serious

eye damage

(Category 1).[2][3] 2-

Fluorobenzaldehyde

is a serious eye irritant

(Category 2A).[4][5] A

conservative

classification is

warranted.

H318/H319: Causes

serious eye

damage/serious eye

irritation.

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

Aromatic aldehydes,

including fluorinated

benzaldehydes, are

known to cause

respiratory irritation.[4]

[5][6]

H335: May cause

respiratory irritation.

Acute Toxicity

(Oral/Inhalation)
Category 4 (Assumed)

Aromatic aldehydes

can be harmful if

swallowed or inhaled.

[7][8] This is a prudent

assumption in the

absence of specific

data.

H302/H332: Harmful if

swallowed/Harmful if

inhaled.
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Disclaimer: This classification is inferred from structurally related compounds and should be

treated as a precautionary guideline. All handling procedures should reflect these potential

hazards.

Table 2: Estimated Physical and Chemical Properties

Property
Estimated
Value/Information

Rationale/Source Analogy

Molecular Formula C₁₀H₆FNO₂ -

Molecular Weight 191.16 g/mol -

Appearance
Likely a solid or high-boiling

liquid.

Many substituted

benzaldehydes are solids or

liquids.[9]

Odor
Almond-like, characteristic of

benzaldehydes.

Based on general properties of

aromatic aldehydes.[6]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether); limited

solubility in water.

General characteristic of

aromatic aldehydes.[10]

Stability

Stable under recommended

storage conditions. Air, light,

and moisture sensitive.

Aldehydes are prone to

oxidation to carboxylic acids.

[7][11]

Incompatibilities
Strong oxidizing agents, strong

bases, strong reducing agents.
Common for aldehydes.[12]

Risk Mitigation and Safe Handling Protocols
A multi-layered approach to risk mitigation is essential, combining engineering controls,

administrative procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense
The primary principle is to minimize exposure through containment.
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Fume Hood: All manipulations of 2-Fluoro-4-(1,3-oxazol-2-yl)benzaldehyde, including

weighing, transfers, and use in reactions, must be conducted inside a certified chemical

fume hood. This is critical to prevent inhalation of potentially irritating vapors.[5]

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions. Local exhaust ventilation at the source is paramount.

Safety Equipment: An eyewash station and safety shower must be readily accessible and

tested regularly.[4]

Personal Protective Equipment (PPE): The Essential
Barrier
The selection of PPE is based on the inferred hazards of skin/eye irritation and potential for

unknown toxicity.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Body Part PPE Specification Rationale

Eyes/Face

Safety goggles with side

shields conforming to EN166

(EU) or ANSI Z87.1 (US). A

face shield should be worn

over goggles during

procedures with a high splash

risk.

Protects against splashes of

the irritant/corrosive liquid.

Oxazole derivatives pose a risk

of serious eye damage.[2][3]

Hands

Nitrile or neoprene gloves

(minimum thickness 0.4 mm).

Inspect gloves for integrity

before use and change them

frequently.

Provides a barrier against skin

contact with an irritant.[1][13]

Body
Flame-resistant laboratory

coat.

Protects against splashes and

provides a layer of protection

from the flammable nature of

the compound.

Respiratory

Not required under normal use

within a fume hood. For

emergencies or spill cleanup

where vapor concentrations

may be high, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Inhalation is a primary

exposure route for irritating

aldehyde vapors.[1][5]

Experimental Workflow: A Self-Validating Protocol
The following protocol for a generic solution preparation illustrates the integration of safety

measures at each step. The causality behind each action is explained to foster a deep

understanding of the safety logic.

Protocol: Preparation of a 0.1 M Solution in an Anhydrous Solvent

Preparation and Pre-check:
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Action: Before starting, ensure the fume hood sash is at the appropriate height and the

airflow is verified. Clear the workspace of any unnecessary equipment or reagents.

Causality: A cluttered workspace increases the risk of spills and unforeseen reactions.

Verifying hood function is a critical checkpoint to ensure containment.

Donning PPE:

Action: Don all required PPE as specified in Table 3.

Causality: This establishes the primary barrier between the researcher and the chemical

before any handling begins.

Weighing the Compound:

Action: Weigh the required amount of 2-Fluoro-4-(1,3-oxazol-2-yl)benzaldehyde in a

tared, clean, and dry container (e.g., a vial or round-bottom flask) inside the fume hood.

Causality: Weighing within the hood contains any vapors or fine particles, mitigating

inhalation risk.[5]

Solvent Addition and Dissolution:

Action: Add the anhydrous solvent to the container via a syringe or cannula if air/moisture

sensitivity is a concern. Gently swirl to dissolve. Keep the container capped or sealed as

much as possible during this process.

Causality: Aromatic aldehydes can be air-sensitive.[7] Keeping the system closed prevents

atmospheric oxidation and the release of flammable and irritating vapors.[1]

Transfer and Use:

Action: Transfer the solution to the reaction vessel using appropriate methods (e.g.,

cannula transfer).

Causality: Controlled transfer techniques minimize the risk of spills and exposure.

Decontamination and Waste Disposal:
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Action: Thoroughly decontaminate any surfaces and equipment that came into contact

with the chemical using an appropriate solvent. Dispose of all contaminated materials

(gloves, pipette tips, etc.) in a designated, sealed hazardous waste container.

Causality: Proper decontamination prevents inadvertent secondary exposure. Segregated

waste disposal is crucial for environmental safety and regulatory compliance.

Emergency Procedures
A clear and logical response to emergencies is critical.

First Aid Measures
Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Seek medical attention if irritation persists.[1][14]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[1]

Spills and Leaks
Action: Evacuate the immediate area and alert colleagues. Remove all sources of ignition.[1]

[13] If the spill is large or you are not trained to handle it, evacuate the laboratory and contact

emergency services.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

(e.g., sand, vermiculite). Use non-sparking tools for cleanup.[5]

Disposal: Collect the absorbed material and any contaminated soil into a sealed, labeled

container for hazardous waste disposal.
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Storage and Disposal
Proper storage is key to maintaining the integrity of the compound and ensuring safety.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area

designated for flammable liquids.[2] The storage area should be away from heat, sparks, and

open flames.[1] Due to its air and light sensitivity, storing under an inert atmosphere (e.g.,

nitrogen or argon) and in an amber vial is highly recommended.[7]

Disposal: Dispose of unused material and contaminated waste in accordance with local,

state, and federal regulations. Do not dispose of it down the drain. Waste should be handled

by a licensed professional waste disposal service.

Visualized Workflows and Decision Trees
Visual aids are instrumental in reinforcing safety protocols and ensuring rapid, correct

responses in emergencies.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

Verify Fume Hood Operation

Don Full PPE (Goggles, Lab Coat, Gloves)

Weigh Compound in Tared Vessel

Add Solvent & Dissolve (Keep Capped)

Transfer Solution to Reaction Vessel

Decontaminate Glassware & Surfaces

Segregate & Seal Hazardous Waste

Remove PPE & Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow for the safe handling of 2-Fluoro-4-(1,3-oxazol-2-yl)benzaldehyde.
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Caption: A decision tree for emergency response to incidents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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